Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-12(2,3)17-11(16)14-8-6-13(7-9-14)5-4-10-15/h15H,4-10H2,1-3H3
• InChI Key: LRYRQGKGCIUVON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCCO
• Molecular Formula: C12H24N2O3
• DSSTOX Substance ID: DTXSID30584565
• Molecular Weight: 244.33 g/mol
• CAS RN: 132710-90-8

Description

Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C12H24N2O3 and a molecular weight of 244.33. It is also known as 1-Boc-4-(3-hydroxypropyl)piperazine.

Chemical Reactions Analysis

Piperazine and N-Boc piperazine and their simple derivatives such as Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Physical And Chemical Properties Analysis

Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate is a solid compound with a melting point of 73-77 °C (lit.).

Scientific Research Applications

Synthesis of Bioactive Molecules

Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate is used in synthesizing monosubstituted piperazine intermediates of many bioactive molecules. .

Antibacterial Activity

This compound has been screened for antibacterial activities against various bacterial strains, including Gram-positive (Staphylococcus aureus and Bacillus subtilis) and Gram-negative (Escherichia coli and Pseudomonas aeruginosa) bacteria. .

Organic Synthesis Building Blocks

As a versatile intermediate, it is used in the synthesis of several novel organic compounds such as amides, sulphonamides, and Mannich bases. .

Stereoselective Syntheses

The compound is involved in stereoselective syntheses processes, where it reacts with L-selectride to yield specific isomers of tert-butyl (3 R,4 S)-3-allyl-4-hydroxypiperidine-1-carboxylates. .

Molecular Structure Studies

There has been extensive research into the synthesis and molecular structure of Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate. .

Safety And Hazards

Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3, indicating that it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

A solution of piperazine-1-carboxylic acid tert-butyl ester (26.5 g, 142 mmol) in acetone (300 ml) at room temperature was treated with 3-bromo-propan-1-ol (14.5 ml, 156.2 mmol), potassium carbonate (50 g, 361.8 mmol) and potassium iodide (2.4 g, 14.2 mmol), and the mixture was heated at reflux for 18 h then allowed to cool to room temperature. The suspension was filtered and the filtrate concentrated in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 5% methanol:95% dichloromethane) to yield the title compound (27.7 g, 80%).

Synthesis routes and methods II

Procedure details

A mixture of tert-butyl piperazine-1-carboxylate (2.75 g, 14.8 mmol), 1-bromo-3-propanol (1.43 mL, 16.2 mmol) and potassium carbonate (2.25 mL, 27.5 mmol) in acetonitrile (75 mL) was heated at 95° C. for 4 hours. The solvent was removed under reduced pressure, and the residue was taken up in dichloromethane (300 mL) and washed with water, brine, dried over sodium sulfate and concentrated under reduced pressure. Chromatography on silica gel with methanol in dichloromethane (0-10%) gave a tan solid 2.88 g (80% yield).

Synthesis routes and methods III

Procedure details

A mixture of 1-tert-butoxycarbonylpiperazine (1.0 g, 5.37 mmol), 3-bromo-1-propanol (0.49 ml, 5.37 mmol) and potassium carbonate (1.86 g, 13.4 mmol) was heated at reflux in acetonitrile (10 ml) for 1.5 hours. The mixture was concentrated under reduced pressure and column chromatography of the residue, eluting with 2% methanol/methylene chloride, gave 1-tert-butoxycarbonyl-4-(3-hydroxypropyl)piperazine (1.2 g, 91%).